Cinnamyl anthranilate
Cat. No. B1236720
CAS RN:
87-29-6
M. Wt: 253.29 g/mol
InChI Key: GABQNAFEZZDSCM-RMKNXTFCSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Cinnamyl anthranilate is a synthetic chemical that has not been identified in natural products at levels detectable by available methodology . It was used as a synthetic flavoring and fragrance agent . It is a brownish or reddish-yellow powder or light yellow solid with a fruity taste .
Synthesis Analysis
Cinnamyl anthranilate can be synthesized through the biological production in yeast by heterologous co-expression of 4-coumaroyl:CoA ligase from Arabidopsis thaliana (4CL5) and hydroxycinnamoyl/benzoyl-CoA:anthranilate N-hydroxycinnamoyl/benzoyltransferase (HCBT) .Molecular Structure Analysis
The molecular formula of cinnamyl anthranilate is C16H15NO2 . Its molecular weight is 253.30 . The percent composition is C 75.87%, H 5.97%, N 5.53%, O 12.63% .Chemical Reactions Analysis
Cinnamyl anthranilate is sensitive to oxidation and hydrolysis . It is subject to photooxidation . This chemical reacts with various aldehydes, forming highly colored compounds .Physical And Chemical Properties Analysis
Cinnamyl anthranilate is a brownish or reddish-yellow powder or light yellow solid with a fruity taste . It is sensitive to oxidation and hydrolysis . It is insoluble in water .Scientific Research Applications
Flavouring Additive in Animal Feed
Cinnamyl anthranilate is used as a flavouring additive in animal feed . The European Commission’s Panel on Additives and Products or Substances used in Animal Feed (FEEDAP) has conducted a scientific opinion on the safety and efficacy of anthranilate derivatives, including cinnamyl anthranilate, when used as flavourings for all animal species .
Biological Synthesis
Cinnamyl anthranilate can be biologically synthesized in yeast (Saccharomyces cerevisiae) through the heterologous co-expression of 4-coumaroyl:CoA ligase from Arabidopsis thaliana (4CL5) and hydroxycinnamoyl/benzoyl-CoA:anthranilate N-hydroxycinnamoyl/benzoyltransferase (HCBT) . This method offers an environmentally friendly alternative to conventional chemical synthesis .
Production of Cinnamoyl Anthranilates
The biological production of cinnamoyl anthranilates can be achieved by exploiting the substrate flexibility of both 4CL5 and HCBT . This method allows for the rapid biosynthesis of more than 160 cinnamoyl, dihydrocinnamoyl, and benzoyl anthranilates in yeast .
Combinatorial Biosynthesis
Cinnamyl anthranilate can be used in combinatorial biosynthesis to achieve high chemical diversity within a defined class of molecules . This method uses enzyme promiscuity in biological synthesis .
Carcinogenicity Studies
Cinnamyl anthranilate has been tested for carcinogenicity in mice and rats by oral administration in the diet . In mice, a dose-related increase in the incidence of hepatocellular tumours was found .
Toxicity Studies
Toxicity studies have been conducted on cinnamyl anthranilate . These studies evaluate the chronic toxicity and carcinogenicity of cinnamyl anthranilate in male and female F344 rats exposed via dosed feed .
Safety And Hazards
properties
IUPAC Name |
[(E)-3-phenylprop-2-enyl] 2-aminobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO2/c17-15-11-5-4-10-14(15)16(18)19-12-6-9-13-7-2-1-3-8-13/h1-11H,12,17H2/b9-6+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GABQNAFEZZDSCM-RMKNXTFCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CCOC(=O)C2=CC=CC=C2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/COC(=O)C2=CC=CC=C2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO2 |
Source
|
| Record name | CINNAMYL ANTHRANILATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20038 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Cinnamyl anthranilate appears as brownish or reddish-yellow powder or light yellow solid with a fruity taste. (NTP, 1992), Brownish solid with a fruity odor; [HSDB] Cream solid with a fruity, grape-like odor; [MSDSonline] |
Source
|
| Record name | CINNAMYL ANTHRANILATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20038 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Cinnamyl anthranilate | |
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Boiling Point |
630 °F at 760 mmHg (NTP, 1992), 332 °C |
Source
|
| Record name | CINNAMYL ANTHRANILATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20038 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | CINNAMYL ANTHRANILATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4127 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
less than 1 mg/mL at 63 °F (NTP, 1992), INSOL IN WATER; SOL IN ETHANOL (50 G/L IN 95% ETHANOL), IN DIETHYL ETHER & CHLOROFORM |
Source
|
| Record name | CINNAMYL ANTHRANILATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20038 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | CINNAMYL ANTHRANILATE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4127 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
1.18 at 59.9 °F (NTP, 1992) - Denser than water; will sink, 1.180 @ 15.5 °C |
Source
|
| Record name | CINNAMYL ANTHRANILATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20038 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | CINNAMYL ANTHRANILATE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4127 | |
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Product Name |
Cinnamyl anthranilate | |
Color/Form |
BROWNISH POWDER | |
CAS RN |
87-29-6 |
Source
|
| Record name | CINNAMYL ANTHRANILATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20038 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Cinnamyl anthranilate | |
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| Record name | 2-Propen-1-ol, 3-phenyl-, 1-(2-aminobenzoate) | |
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| Record name | Cinnamyl anthranilate | |
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| Record name | CINNAMYL ANTHRANILATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
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| Record name | CINNAMYL ANTHRANILATE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4127 | |
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Melting Point |
142 to 143 °F (NTP, 1992), GREATER THAN 60 °C |
Source
|
| Record name | CINNAMYL ANTHRANILATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20038 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | CINNAMYL ANTHRANILATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4127 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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